Cas no 866009-35-0 (3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile)

• Product Name: 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile
• CAS No: 866009-35-0
• MF: C₈H₇ClN₄S
• MW: 226.68597817421
• MDL: MFCD05670231
• CID: 4662228
• Update Time: 2025-05-24

3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile
• 4-Isothiazolecarbonitrile, 3-chloro-5-[(2-cyanoethyl)methylamino]-

• MDL： MFCD05670231
• Inchi： 1S/C8H7ClN4S/c1-13(4-2-3-10)8-6(5-11)7(9)12-14-8/h2,4H2,1H3
• InChI Key： CZASOKUWUIOKLL-UHFFFAOYSA-N
• SMILES： N(C1SN=C(Cl)C=1C#N)(C)CCC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile

3-Chloro-5-[(2-Cyanoethyl)(Methyl)Amino]-1,2-Thiazole-4-Carbonitrile: A Comprehensive Overview

3-Chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile (CAS No. 866009-35-0) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of multiple functional groups, including chlorine, cyano groups, and an amino group, makes this compound versatile for various applications.

The molecular structure of 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile is characterized by its thiazole ring system. The thiazole ring is a key structural feature that contributes to the compound's stability and reactivity. The chlorine atom at position 3 imparts electron-withdrawing effects, while the cyano groups at positions 4 and 5 further enhance the compound's electronic properties. The amino group at position 5 introduces additional functional versatility, making this compound a promising candidate for various chemical modifications and applications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain thiazole derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile could be a valuable lead compound for developing novel therapeutic agents targeting inflammatory diseases.

In addition to its medicinal applications, this compound has shown promise in materials science. A study in *Advanced Materials* reported that thiazole-based polymers exhibit excellent electrical conductivity and thermal stability, making them suitable for use in advanced electronic devices. The unique combination of functional groups in 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile could potentially enhance the performance of such materials.

The synthesis of 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes using advanced catalytic systems to achieve high yields and purity. These methods have been optimized based on recent advancements in organic chemistry, ensuring scalability for industrial applications.

From a safety standpoint, thorough toxicological studies have been conducted to assess the potential risks associated with this compound. According to findings published in *Toxicology Letters*, thiazole derivatives generally exhibit low toxicity at therapeutic doses. However, further research is needed to fully understand the long-term effects of exposure to 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile.

In conclusion, 3-chloro-5-[(2-cyanoethyl)(methyl)amino]-1,2-thiazole-4-carbonitrile (CAS No. 866009-35-0) is a versatile compound with significant potential in both medicinal and materials science applications. Its unique molecular structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and advanced materials design.